![molecular formula C14H27NO B1491686 (1-Cyclooctylpiperidin-4-yl)methanol CAS No. 2090149-54-3](/img/structure/B1491686.png)
(1-Cyclooctylpiperidin-4-yl)methanol
Overview
Description
Scientific Research Applications
Antinociceptive and Antirewarding Profiles
“(1-Cyclooctylpiperidin-4-yl)methanol” has been studied for its potential in the treatment of pain and drug abuse . It’s a high-affinity Nociceptin Receptor (NOPr) partial agonist with low μ-opioid receptor (MOPr) affinity and efficacy . It produced analgesia that was naloxone-reversible . However, it did not induce conditioned place preference (CPP) alone, nor did it attenuate morphine-induced CPP .
Treatment of Drug Abuse
The compound has been evaluated for its potential in the treatment of drug abuse . The study suggests that a bifunctional NOPr/MOPr partial agonist profile may be suitable as a nonaddicting analgesic . The opioid-modulating effects of the NOPr ligands may be used effectively to produce better medications for treatment of drug abuse and pain .
Antiplasmodial Activity
“(1-Cyclooctylpiperidin-4-yl)methanol” has been evaluated for its antiplasmodial activity . The compound was tested against cultured chloroquine-sensitive 3D7 and resistant Dd2 strains of P. falciparum by in vitro parasite growth inhibition . The results suggest that the hydroxyl group at C-7’ in these alcohol analogues is contributing greatly to their antiplasmodial activity .
Future Directions
Piperidine derivatives, including “(1-Cyclooctylpiperidin-4-yl)methanol”, continue to be an area of interest in drug discovery due to their wide range of biological activities . Future research may focus on developing new synthesis methods for these compounds, exploring their biological activities, and optimizing their properties for therapeutic use .
properties
IUPAC Name |
(1-cyclooctylpiperidin-4-yl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H27NO/c16-12-13-8-10-15(11-9-13)14-6-4-2-1-3-5-7-14/h13-14,16H,1-12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQXKLLWJCOESBN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CCC1)N2CCC(CC2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H27NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Cyclooctylpiperidin-4-yl)methanol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.